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Compound of Interest

Compound Name: Angelol H

Cat. No.: B15594656 Get Quote

Angelol H: An In-depth Technical Overview
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 83247-73-8 Molecular Formula: C₂₀H₂₄O₇ Molecular Weight: 376.4 g/mol

Angelol H is a natural coumarin isolated from the roots of plants in the Angelica genus, notably

Angelica pubescens and Angelica sinensis.[1][2] First described in 1982, it is part of a larger

family of angelol-type coumarins that have garnered interest for their potential biological

activities.[1] While specific research on Angelol H is limited, studies on related compounds and

extracts from its source plants suggest potential therapeutic applications, including anti-

inflammatory, antioxidant, and anti-cancer effects.[3][4] This guide provides a comprehensive

summary of the available technical information for Angelol H and related compounds.

Physicochemical Properties
Quantitative data for Angelol H is sparse in publicly accessible literature. The following table

summarizes the available predicted and reported physicochemical properties.
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Property Value Source

Molecular Formula C₂₀H₂₄O₇ [1]

Molecular Weight 376.4 g/mol [1][5]

CAS Number 83247-73-8 [1]

Boiling Point (Predicted) 579.1 ± 50.0 °C [4]

Density (Predicted) 1.258 ± 0.06 g/cm³ [4]

pKa (Predicted) 13.49 ± 0.20 [4]

Biological Activities and Potential Mechanisms of
Action
Direct experimental data on the biological activity of Angelol H is not extensively available.

However, research on closely related angelol-type coumarins and extracts from Angelica

species provides insights into its potential pharmacological profile. The primary areas of

investigation for these related compounds include anti-inflammatory, anti-cancer, and

neuroprotective effects.

Anti-Inflammatory and Antioxidant Activity
Extracts from Angelica species, rich in coumarins, have demonstrated anti-inflammatory

properties. These effects are often attributed to the modulation of key inflammatory signaling

pathways. While a specific pathway for Angelol H has not been elucidated, a plausible

mechanism, based on related compounds, involves the inhibition of pro-inflammatory

mediators.

A proposed general workflow for investigating the anti-inflammatory effects of a compound like

Angelol H is depicted below.
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In Vitro Analysis

Mechanism of Action Studies

Macrophage Cell Line (e.g., RAW 264.7)

Induce Inflammation (e.g., with LPS)

Treat with Angelol H (various concentrations)

Measure Inflammatory Markers (e.g., NO, TNF-α, IL-6) Investigate Signaling Pathways (e.g., NF-κB, MAPK)

Western Blot for key protein expression

Click to download full resolution via product page

Caption: General workflow for in vitro anti-inflammatory screening.

Anti-Cancer Activity
A related compound, Angelol A, has been shown to possess anti-metastatic and anti-

angiogenic properties in human cervical carcinoma cells. This activity is mediated through the

modulation of the ERK/miR-29a-3p signaling axis, which in turn targets MMP2 and VEGFA, key

proteins involved in cancer cell invasion and blood vessel formation. Given the structural

similarity, it is plausible that Angelol H may exert similar effects, though this requires

experimental verification.

The signaling pathway implicated for the related compound Angelol A is illustrated below.
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Caption: Signaling pathway for the anti-cancer effects of Angelol A.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Angelol H are not available in

the current literature. However, based on studies of similar natural products, standard

methodologies would be employed.

Isolation and Characterization
The original isolation of Angelol H was reported by Baba et al. in 1982 from the roots of

Angelica pubescens.[1] A general procedure for the isolation of coumarins from plant material

involves:
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Extraction: The dried and powdered plant material is typically extracted with a series of

solvents of increasing polarity, such as n-hexane, ethyl acetate, and methanol.

Fractionation: The crude extracts are then subjected to column chromatography over silica

gel, eluting with a gradient of solvents (e.g., n-hexane/ethyl acetate) to separate fractions

based on polarity.

Purification: Fractions containing the compounds of interest are further purified using

techniques like preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Structure Elucidation: The structure of the isolated compound is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR; ¹H, ¹³C, COSY,

HMQC, HMBC), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet (UV) spectroscopy.

The stereochemistry is often determined by X-ray crystallography or Circular Dichroism (CD).

In Vitro Cytotoxicity Assay
To assess the potential anti-cancer activity of Angelol H, a standard cytotoxicity assay such as

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay would be

performed.

Cell Culture: Cancer cell lines of interest are cultured in appropriate media and conditions.

Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Treatment: The cells are then treated with various concentrations of Angelol H for a

specified period (e.g., 24, 48, 72 hours).

MTT Addition: After the treatment period, MTT solution is added to each well, and the plates

are incubated to allow for the formation of formazan crystals by viable cells.

Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570

nm) using a microplate reader. The cell viability is calculated as a percentage of the
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untreated control, and the IC₅₀ (half-maximal inhibitory concentration) can be determined.

Conclusion
Angelol H is a natural coumarin with a defined chemical structure but limited characterization

of its biological activities. Based on the pharmacological profile of related compounds from the

Angelica genus, Angelol H holds potential for further investigation as an anti-inflammatory,

anti-cancer, or neuroprotective agent. Future research should focus on the specific in vitro and

in vivo evaluation of Angelol H to elucidate its mechanisms of action and therapeutic potential.

The experimental frameworks and potential signaling pathways outlined in this guide, drawn

from studies on analogous molecules, provide a foundational basis for such future

investigations.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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